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For Researchers, Scientists, and Drug Development Professionals

The accurate determination of 2-monochloropropane-1,2-diol (2-MCPD), its fatty acid esters,

and related compounds in food is critical for ensuring consumer safety and regulatory

compliance. Proficiency testing (PT) schemes are an essential tool for laboratories to evaluate

and demonstrate the reliability of their analytical methods. This guide provides a comparative

overview of available PT schemes, methodologies, and performance expectations for the

analysis of 2-MCPD in food matrices.

Overview of Major Proficiency Testing Providers
Several organizations offer proficiency testing programs for the analysis of 2-MCPD and its

esters in various food products. These programs typically involve the distribution of test

materials to participating laboratories, who then analyze the samples and report their results.

The providers then statistically evaluate the data and issue reports that allow laboratories to

benchmark their performance against their peers.

Leading providers of PT schemes for 2-MCPD analysis include:

Fapas® (a brand of Fera Science Ltd.): Fapas offers a wide range of proficiency tests for

food chemistry, including schemes for 2-MCPD, 3-MCPD, and glycidyl esters in matrices

such as vegetable oil and soy sauce.[1][2] They are a UKAS accredited proficiency testing

provider.
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LGC Standards: LGC provides a comprehensive portfolio of proficiency testing schemes

across various sectors, including food contaminants.[3][4][5] Their programs are operated in

accordance with ISO/IEC 17043.

TestQual: TestQual organizes interlaboratory proficiency tests for a variety of analytes in

food, including contaminants.[6][7] Their schemes are designed based on international

standards and protocols.

While the detailed reports of individual PT rounds are confidential to the participants, publicly

available information and collaborative study reports provide valuable insights into the

performance of the analytical methods employed.

Comparison of Analytical Methodologies
The analysis of 2-MCPD and its esters in food is complex and typically involves indirect

methods that require the cleavage of the esters to the free diol form, followed by derivatization

and chromatographic analysis. The American Oil Chemists' Society (AOCS) has established

several official methods that are widely used in the industry. The selection of a specific method

often depends on the desired turnaround time, accuracy requirements, and the specific

analytes of interest.

Table 1: Comparison of AOCS Official Methods for 2-MCPD and Glycidyl Ester Analysis
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Feature
AOCS Cd 29a-13
("Unilever
Method")

AOCS Cd 29b-13
("3-in-1 Method")

AOCS Cd 29c-13
(Differential
Method)

Principle

Slow acid-catalyzed

transesterification.[8]

[9]

Slow alkaline-

catalyzed

transesterification.[8]

[10][11]

Fast alkaline-

catalyzed

transesterification with

two parallel assays.

[12][13]

Analysis Time
Long (over 16 hours).

[8][9]

Long (over 16 hours).

[8][9]

Short (1.5-2 hours).[8]

[9]

Glycidyl Ester

Determination

Direct quantification

as 3-MBPD.[8][9]

Direct quantification

as 3-MBPD.[8][9]

Indirectly by

subtracting two

measurements.[8][9]

Accuracy for Glycidyl

Esters
High.[8][9] High.[8][9]

Potentially lower due

to subtraction method.

[8]

Automation

Automatable, with

optimizations for

reaction time.[8]

Automatable, with

optimizations for

reaction time.[8]

Easily automated and

widely used in

production labs.[8]

Official Recognition
AOCS, ISO 18363-

3:2017.[8]

AOCS, ISO 18363-

2:2018.[8]
AOCS.

Experimental Protocols
The following sections provide a detailed overview of the methodologies for the commonly

used AOCS official methods.

AOCS Official Method Cd 29a-13: Acid
Transesterification
This method, also known as the "Unilever method," is recognized for its accuracy in quantifying

glycidyl esters.
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Methodology Workflow:

Sample Preparation: A known weight of the oil or fat sample is fortified with isotopically

labeled internal standards.

Conversion of Glycidyl Esters: Glycidyl esters are converted to 3-monobromopropanediol (3-

MBPD) monoesters using an acidic solution containing a bromide salt.[14]

Transesterification: The 3-MBPD esters, along with 2- and 3-MCPD esters, are subjected to

a slow acid-catalyzed transesterification in a methanol/sulfuric acid solution at 40°C for 16

hours.[15][16] This step cleaves the fatty acid esters, releasing free 2-MCPD, 3-MCPD, and

3-MBPD.

Extraction: The resulting fatty acid methyl esters (FAMEs) are extracted with an organic

solvent (e.g., n-heptane) and discarded.[15]

Derivatization: The remaining aqueous phase containing the free diols is derivatized with

phenylboronic acid (PBA).[15]

GC-MS Analysis: The derivatized analytes are extracted and analyzed by Gas

Chromatography-Mass Spectrometry (GC-MS).[14]

Sample Preparation Reaction Extraction & Derivatization Analysis

Oil/Fat Sample Add Internal Standards Convert Glycidyl Esters to 3-MBPD Esters
(Acidic Bromide Solution)

Acid Transesterification
(Methanol/H2SO4, 40°C, 16h)

Extract FAMEs
(n-Heptane) Derivatize with PBA GC-MS Analysis

Click to download full resolution via product page

AOCS Cd 29a-13 Workflow

AOCS Official Method Cd 29b-13: Alkaline
Transesterification ("3-in-1 Method")
This method provides parallel determination of 2-MCPD, 3-MCPD, and glycidol.
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Methodology Workflow:

Sample Preparation: Two sample aliquots are prepared and spiked with different sets of

internal standards.

Transesterification: The samples undergo a slow alkaline-catalyzed transesterification at a

low temperature (-22°C for 16 hours) to release the analytes from their esterified forms.[16]

Reaction Termination and Conversion: The reaction is stopped by adding an acidified sodium

bromide solution. This step also converts the unstable glycidol into the more stable 3-MBPD.

Extraction and Derivatization: The analytes are extracted and derivatized with phenylboronic

acid.

GC-MS Analysis: The derivatized compounds are then analyzed by GC-MS.

Sample Preparation Reaction Extraction & Derivatization Analysis

Oil/Fat Sample (Two Aliquots) Add Internal Standards Alkaline Transesterification
(-22°C, 16h)

Stop Reaction & Convert Glycidol to 3-MBPD
(Acidified NaBr) Liquid-Liquid Extraction Derivatize with PBA GC-MS Analysis
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AOCS Cd 29b-13 Workflow

Performance Data from a Collaborative Study
While individual PT reports are not publicly available, a collaborative trial organized by the

European Union Reference Laboratory (EURL) for Polycyclic Aromatic Hydrocarbons and

Process Contaminants provides valuable performance data for a method similar to AOCS Cd

29a-13.[17][18] The study involved 10 laboratories analyzing various food matrices.[17]

Table 2: Summary of Performance Data from the JRC Collaborative Trial
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Food Matrix Analyte
Assigned
Value (µg/kg)

Repeatability
(RSDr)

Reproducibilit
y (RSDR)

Vegetable Oil 2-MCPD Esters 237 10.9% 12.1%

3-MCPD Esters 511 9.8% 10.9%

Glycidyl Esters 468 9.8% 11.3%

Waffles 2-MCPD Esters 47 21.0% 49.0%

3-MCPD Esters 61 18.0% 34.0%

Glycidyl Esters 40 18.0% 44.0%

Potato Crisps 2-MCPD Esters 100 12.0% 22.0%

3-MCPD Esters 118 10.0% 22.0%

Glycidyl Esters 103 11.0% 26.0%

Source: Adapted from the JRC report on the collaborative trial for the determination of MCPD

and glycidyl esters in food.[17][18]

The results indicate that the precision of the method is generally good, with higher variability

observed at lower analyte concentrations and in more complex food matrices like waffles.[17]

Logical Relationship for Method Selection
The choice of analytical method depends on a balance of factors including the required

turnaround time, the need for high accuracy, and the available laboratory instrumentation.
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Laboratory Requirements

Recommended Method

Primary Requirement

Fast Turnaround Time High Accuracy for Glycidyl Esters

AOCS Cd 29a-13 or 29b-13AOCS Cd 29c-13

is the priority is the priority

Click to download full resolution via product page

Method Selection Logic

Conclusion
Participation in proficiency testing schemes is indispensable for laboratories conducting 2-

MCPD analysis in food. While specific performance data from these schemes are confidential,

understanding the principles and performance characteristics of the official analytical methods

provides a strong foundation for quality assurance. The choice of method should be carefully

considered based on the specific requirements of the analysis, with a trade-off between speed

and accuracy for glycidyl ester determination. The data from collaborative studies, such as the

one conducted by the JRC, offer valuable benchmarks for expected method performance

across different food matrices.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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